Cas no 378764-49-9 (1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid)
378764-49-9 structure
Product Name:1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid
CAS No:378764-49-9
MF:C10H12N2O3S
MW:240.278881072998
MDL:MFCD02630562
CID:3089178
PubChem ID:2772579
Update Time:2025-09-26
1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid
- SMR000298685
- AQ-086/43383903
- 1-propan-2-ylbenzimidazole-2-sulfonic acid
- EN300-236295
- MLS000689965
- F1033-0016
- ALBB-017615
- MFCD02630562
- AKOS000275329
- AR-422/10481024
- Q27464778
- QQQ
- 1-isopropyl-1H-benzo[d]imidazole-2-sulfonic acid
- HMS2638G15
- LS-05786
- 378764-49-9
- STK364414
- 1-(propan-2-yl)-1H-benzimidazole-2-sulfonic acid
- H32301
- 1-isopropyl-1H-benzimidazole-2-sulfonic acid
- HMS3361G18
- CHEMBL1235574
- 1-(1-Methylethyl)-1h-Benzimidazole-2-Sulfonic Acid
- 1H-benzimidazole-2-sulfonic acid, 1-(1-methylethyl)-
- 1-isopropyl-1H-benzo[d]imidazole-2-sulfonicacid
-
- MDL: MFCD02630562
- Inchi: 1S/C10H12N2O3S/c1-7(2)12-9-6-4-3-5-8(9)11-10(12)16(13,14)15/h3-7H,1-2H3,(H,13,14,15)
- InChI Key: ZSZNPVDVEUJQJS-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1C(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 240.05686342Da
- Monoisotopic Mass: 240.05686342Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 80.6Ų
1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 070296-250mg |
1-Isopropyl-1H-benzimidazole-2-sulfonic acid |
378764-49-9 | 95+% | 250mg |
£87.00 | 2022-03-01 | |
| Fluorochem | 070296-1g |
1-Isopropyl-1H-benzimidazole-2-sulfonic acid |
378764-49-9 | 95+% | 1g |
£205.00 | 2022-03-01 | |
| Fluorochem | 070296-2.5g |
1-Isopropyl-1H-benzimidazole-2-sulfonic acid |
378764-49-9 | 95+% | 2.5g |
£470.00 | 2022-03-01 | |
| Fluorochem | 070296-5g |
1-Isopropyl-1H-benzimidazole-2-sulfonic acid |
378764-49-9 | 95+% | 5g |
£715.00 | 2022-03-01 | |
| Chemenu | CM519236-1g |
1-Isopropyl-1H-benzo[d]imidazole-2-sulfonic acid |
378764-49-9 | 97% | 1g |
$98 | 2023-02-02 | |
| abcr | AB410547-500 mg |
1-Isopropyl-1H-benzimidazole-2-sulfonic acid |
378764-49-9 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB410547-1 g |
1-Isopropyl-1H-benzimidazole-2-sulfonic acid |
378764-49-9 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB410547-5 g |
1-Isopropyl-1H-benzimidazole-2-sulfonic acid |
378764-49-9 | 5 g |
€656.50 | 2023-07-19 | ||
| TRC | I155456-100mg |
1-isopropyl-1h-benzimidazole-2-sulfonic acid |
378764-49-9 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I155456-500mg |
1-isopropyl-1h-benzimidazole-2-sulfonic acid |
378764-49-9 | 500mg |
$ 185.00 | 2022-06-04 |
1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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